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Compound of Interest

Compound Name: 2-(4-bromo-1H-indol-3-yl)ethanol

Cat. No.: B1286877

An In-depth Technical Guide on 2-(4-bromo-1H-
indol-3-yl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-(4-bromo-1H-indol-3-yl)ethanol, a compound of interest in various research
and development applications. The information is presented to assist in its handling, storage,
and application in experimental settings.

Physical and Chemical Properties

2-(4-bromo-1H-indol-3-yl)ethanol, also known as 4-bromotryptophol, is a derivative of
tryptophol.[1] Its physical and chemical characteristics are summarized in the table below.
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Property Value Source
Molecular Formula C10H10BrNO [1112]
Molecular Weight 240.1 g/mol [11[2][3]
CAS Number 202753-56-8 [1][2114]
Physical State Solid [5]
Appearance Beige solid [5]
Melting Point 175 -180 °C (347 - 356 °F) [5]
Purity > 95% or 96%+ [21[4]

Note: In contrast to its bromo-derivative, the parent compound, tryptophol, is a colorless to pale
yellow liquid at room temperature with a melting point of 59 °C.[6][7][8]

Solubility Profile

Detailed solubility data for 2-(4-bromo-1H-indol-3-yl)ethanol is not readily available in the
searched literature. However, based on the structural characteristics of the parent compound,
tryptophol, the following can be inferred:

e Polar Solvents: The presence of a hydroxyl (-OH) group suggests potential solubility in polar
solvents through hydrogen bonding.[6]

» Organic Solvents: The indole ring, being aromatic and non-polar, indicates likely solubility in
organic solvents such as ethanol, methanol, and chloroform.[6]

e pH Dependence: The solubility may be influenced by the pH of the solution.[6]

For a related compound, 2-(7-ethyl-1H-indol-3-yl)ethanol, the solubility in water is reported as
2300 mg/L at 20 °C.

Stability and Storage

Proper handling and storage are crucial to maintain the integrity of 2-(4-bromo-1H-indol-3-
yl)ethanol.
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Recommended Storage Conditions:
« Store in a well-ventilated place.[5]
o Keep the container tightly closed.[5]
o Store in a dry and cool environment.

Handling Precautions:

Wash hands and any exposed skin thoroughly after handling.[5]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[5]

Use only outdoors or in a well-ventilated area.[5]

Wear protective gloves, clothing, eye, and face protection.[5]
Incompatibilities and Decomposition:
o Keep the product and empty containers away from heat and sources of ignition.[5]

e Hazardous decomposition products upon combustion may include nitrogen oxides (NOXx),
carbon monoxide (CO), carbon dioxide (CO2), and hydrogen bromide.[5]

Experimental Protocols and Workflows

While specific experimental protocols for this exact compound are not detailed in the provided
search results, a general workflow for characterizing the physical and chemical properties of a
solid research chemical can be outlined.

Workflow for Physical and Chemical Property Determination
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Workflow for Physical & Chemical Property Analysis

Sample Preparation

Obtain Pure Sample of

2-(4-bromo-1H-indol-3-yl)ethanol
Physical Characterization / \ Chemical lysis Stability Assessment

Visual Inspection Melting Point Determination Solubility Testing Spectroscopic Analysis Chromatographic Analysis Forced Degradation Studies
(Color, Form) (e.g., using a melting point apparatus) (in various solvents) (e.g., NMR, IR, MS) (e.g., HPLC, GC for purity) (Heat, Light, Humidity)

Analysis of Degradants

Click to download full resolution via product page

Caption: A generalized workflow for the analysis of physical and chemical properties of a
research chemical.

Logical Flow for Safe Handling and Storage
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Decision Tree for Safe Handling and Storage
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l

Review Safety Data Sheet (SDS)

:
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(Gloves, Goggles, Lab Coat)

:
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Store in a Tightly Closed Container Store in a Cool, Dry, Well-Ventilated Place Keep Away from Heat and Ignition Sources
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Caption: A logical flow diagram illustrating the key steps for the safe handling and storage of
chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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